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Compound Name: PI3K/Akt/mTOR-IN-2

Cat. No.: B15142093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dual PI3K/mTOR inhibitor,

PI3K/Akt/mTOR-IN-2, with a specific focus on its mechanism of action in inducing apoptosis.

By targeting key nodes in the PI3K/Akt/mTOR signaling pathway, this compound has

demonstrated significant potential in preclinical cancer research. This document synthesizes

available data on its efficacy, outlines relevant experimental protocols for its evaluation, and

visually represents its mechanism of action and experimental workflows.

Core Mechanism of Action: Inhibition of the
PI3K/Akt/mTOR Pathway
The PI3K/Akt/mTOR signaling cascade is a critical regulator of cell survival, proliferation, and

metabolism. Its dysregulation is a common feature in many cancers, leading to uncontrolled

cell growth and resistance to apoptosis. PI3K/Akt/mTOR-IN-2 exerts its effects by inhibiting

two key kinases in this pathway: phosphoinositide 3-kinase (PI3K) and the mammalian target

of rapamycin (mTOR).

This dual inhibition leads to the dephosphorylation of downstream effectors, including Akt and

S6 ribosomal protein. The inactivation of these proteins ultimately culminates in the induction of

apoptosis through the modulation of anti-apoptotic and pro-apoptotic proteins.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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